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Compound of Interest

Compound Name: Anticancer agent 54

Cat. No.: B12407008 Get Quote

Introduction

PM54 is a novel, synthetic anti-tumor agent derived from the marine compound lurbinectedin,

belonging to the ecteinascidin family.[1] It has demonstrated potent anti-neoplastic activity

across a wide range of cancer cell lines, including those from breast, gastric, melanoma,

ovarian, small cell lung, and prostate cancers.[1][2] Currently, PM54 is undergoing Phase I

clinical trials for the treatment of solid tumors.[2]

Mechanism of Action

PM54 functions as a transcription inhibitor. Its primary mechanism involves binding covalently

to specific DNA triplets, particularly those containing guanine.[1] This interaction leads to the

stalling and subsequent proteasomal degradation of RNA Polymerase II, which effectively

inhibits mRNA synthesis. The disruption of transcription results in the formation of double-

strand DNA breaks, triggering an S-phase cell cycle arrest and ultimately leading to apoptotic

cell death. Furthermore, transcriptomic analysis has revealed that PM54 significantly

downregulates genes associated with critical cellular processes, including cell cycle regulation,

DNA damage response, and key signaling pathways such as WNT, MAPK, NOTCH, and

ERBB.
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Diagram 1: PM54's mechanism of action, from DNA binding to apoptosis.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for PM54's activity as reported

in in vitro studies.
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Parameter Value/Range Cell Types Assay Type Reference

GI50 (50%

Growth

Inhibition)

Low nanomolar

range

Panel of 37

cancer cell lines

(Breast, Gastric,

Melanoma,

Ovary, SCLC,

Prostate)

MTT Assay

Effective

Concentration
50 nM Cancer cell lines FACS

Incubation Time

(Apoptosis)
24 hours Cancer cell lines FACS

Incubation Time

(Cell Cycle)
24 hours Cancer cell lines FACS

Incubation Time

(RNA-Seq)
6 hours Cancer cell lines RNA-Seq

Experimental Protocols
1. General Guidelines for Handling PM54

Reconstitution: PM54 is typically supplied as a lyophilized powder. Reconstitute it in a

suitable solvent like DMSO to create a high-concentration stock solution (e.g., 10 mM).

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and

prepare fresh working solutions by diluting it in the appropriate cell culture medium to the

desired final concentration. Ensure thorough mixing.

Safety Precautions: PM54 is a potent cytotoxic agent. Handle with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses, in a certified

biological safety cabinet.

2. Protocol for Cell Viability (MTT) Assay
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This protocol is designed to assess the cytotoxic effects of PM54 on cancer cell lines.

Start

1. Seed cells in
96-well plates

2. Incubate for 24h
(allow attachment)

3. Treat with varying
concentrations of PM54

4. Incubate for desired
duration (e.g., 72h)

5. Add MTT reagent
(0.5 mg/mL final conc.)

6. Incubate for 1-4h at 37°C

7. Add solubilization
solution (e.g., DMSO)

8. Measure absorbance
at 570 nm

End

 

Start

1. Seed cells in
6-well plates

2. Incubate for 24h
(allow attachment)

3. Treat with PM54 (e.g., 50 nM)
and controls

4. Incubate for 24h

5. Harvest cells
(trypsinization)

6. Wash with cold PBS
and centrifuge

7. Fix cells in
cold 70% ethanol

8. Stain with Propidium Iodide
(PI) and RNase A

9. Acquire data on
flow cytometer

10. Analyze cell cycle phases
and sub-G1 (apoptotic) peak

End

 

Start

1. Seed cells for
~80% confluency

2. Treat with PM54 (e.g., 50 nM)
for 6 hours

3. Wash cells with
ice-cold PBS

4. Lyse cells directly in the plate
with lysis buffer (e.g., TRIzol)

5. Scrape and collect lysate;
Proceed to RNA extraction

6. Perform library prep,
sequencing, and

bioinformatic analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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